Cas no 681168-71-8 (N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide)

• Product Name: N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• CAS No: 681168-71-8
• MF: C₁₇H₁₈N₂O₂S
• MW: 314.402022838593
• CID: 6130702
• PubChem ID: 4051791
• Update Time: 2025-07-25

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• N-(5-acetyl-4-methylthiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide
• 2-Naphthalenecarboxamide, N-(5-acetyl-4-methyl-2-thiazolyl)-5,6,7,8-tetrahydro-
• AKOS024581319
• F0537-0297
• 681168-71-8

• Inchi： 1S/C17H18N2O2S/c1-10-15(11(2)20)22-17(18-10)19-16(21)14-8-7-12-5-3-4-6-13(12)9-14/h7-9H,3-6H2,1-2H3,(H,18,19,21)
• InChI Key： GKGYPLSJTWGPPG-UHFFFAOYSA-N
• SMILES： C1=C2C(CCCC2)=CC=C1C(NC1=NC(C)=C(C(C)=O)S1)=O

Computed Properties

• Exact Mass: 314.10889899g/mol
• Monoisotopic Mass: 314.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• Density: 1.279±0.06 g/cm3(Predicted)
• pka: 7.08±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide

Professional Introduction to N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide (CAS No. 681168-71-8)

N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide, identified by its CAS number 681168-71-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule has garnered attention due to its unique structural properties and potential applications in drug development and medicinal chemistry. The compound’s structure combines a naphthalene core with a thiazole moiety, both of which are well-documented for their pharmacological activities.

The thiazole ring, a key feature of this compound, is known for its presence in numerous biologically active molecules. Thiazole derivatives have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. In particular, the acetylated thiazole moiety in this compound may contribute to its bioactivity by enhancing interactions with biological targets. The presence of the acetyl group can modulate the electronic properties of the thiazole ring, potentially influencing its binding affinity and metabolic stability.

The naphthalene core of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide adds another layer of complexity to its pharmacological profile. Naphthalene derivatives are known for their role in various therapeutic applications, including anticancer and anti-inflammatory agents. The tetrahydropyranone group attached to the naphthalene ring further enhances the molecule’s structural diversity, which may be exploited to develop novel drug candidates with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high accuracy. Studies suggest that the acetylated thiazole moiety may interact with specific amino acid residues in target proteins, while the naphthalene core could form hydrophobic pockets. These interactions could be critical for achieving the desired therapeutic effects. Furthermore, the tetrahydropyranone group may influence the compound’s solubility and bioavailability, making it a promising candidate for further development.

In vitro studies have begun to explore the potential bioactivity of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide. Initial experiments indicate that the compound exhibits moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preliminary data suggest that it may have anti-inflammatory properties by modulating key signaling pathways involved in inflammation. These findings are particularly intriguing given the growing need for novel therapeutics to combat antibiotic-resistant bacteria and chronic inflammatory diseases.

The synthesis of this compound presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce high-purity samples for research purposes. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the desired framework efficiently. These advances not only facilitate the production of N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide but also open up possibilities for modifying its structure to optimize its pharmacological properties.

The future direction of research on N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will be crucial for designing more effective derivatives. Additionally, preclinical studies are needed to assess its safety and efficacy in animal models before moving on to human trials. Collaborations between synthetic chemists and biologists will be essential in unraveling the full potential of this promising molecule.

The broader significance of this research lies in its contribution to the development of novel therapeutic agents. With increasing resistance to existing antibiotics and a growing prevalence of chronic diseases characterized by inflammation, there is a pressing need for innovative treatments. Compounds like N-(5-acetyl-4-methyl-1,3-thiazol-2-yl)-5,6,7,8-tetrahydronaphthalene-2-carboxamide, with their unique structural features and demonstrated bioactivity，hold great promise in addressing these challenges. As research continues，this molecule is likely to play a significant role in shaping future therapeutic strategies.